Cas no 2228732-10-1 (tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate
• CAS No: 2228732-10-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5927402
• PubChem ID: 165827110
• Update Time: 2025-06-09

tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate
• EN300-2006361
• tert-butyl 3-[1-(piperidin-4-yl)ethyl]azetidine-1-carboxylate
• 2228732-10-1

• Inchi： 1S/C15H28N2O2/c1-11(12-5-7-16-8-6-12)13-9-17(10-13)14(18)19-15(2,3)4/h11-13,16H,5-10H2,1-4H3
• InChI Key： PJRGJMMUCNOODT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C1)C(C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate

Introduction to Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate (CAS No. 2228732-10-1)

Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate, with the chemical formula corresponding to its CAS number 2228732-10-1, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of modulating biological pathways relevant to neurological and inflammatory disorders. The unique structural features of this molecule, including its tert-butyl substituent and the presence of an azetidine ring fused with a piperidine moiety, make it a promising candidate for further investigation.

The piperidin-4-yl group in the molecular structure is a key feature that contributes to the compound's pharmacological profile. Piperidine derivatives are well-known for their ability to interact with various biological targets, including enzymes and receptors involved in neurotransmission and inflammation. The azetidine ring, on the other hand, introduces a rigid framework that can enhance the binding affinity and selectivity of the molecule towards its intended biological targets. This combination of structural elements makes Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate a fascinating subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the potential of azetidine derivatives as pharmacological tools. Azetidine rings are relatively rare in natural products but have shown promise in various therapeutic areas due to their unique chemical properties. The incorporation of an azetidine ring into a molecule can lead to enhanced metabolic stability and improved oral bioavailability, which are critical factors for drug development. Furthermore, the flexibility of the azetidine ring allows for the design of molecules with tailored pharmacokinetic profiles.

The tert-butyl group in Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate serves multiple purposes from a pharmacological perspective. It acts as a steric shield, protecting the underlying functional groups from unwanted interactions and enhancing the compound's solubility in certain solvents. Additionally, the tert-butyl group can influence the conformational preferences of the molecule, which is crucial for optimizing its binding affinity to biological targets. These structural features make Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate a versatile scaffold for drug discovery efforts.

Recent studies have highlighted the potential of piperidine-based compounds in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of piperidine derivatives to modulate neurotransmitter systems makes them attractive candidates for developing drugs that can alleviate symptoms associated with these conditions. In particular, compounds that target acetylcholinesterase and other enzymes involved in neurotransmission have shown promise in preclinical studies. Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate is being explored as a potential lead compound in this context, with initial findings suggesting its ability to interact with relevant biological targets.

The synthesis of Tert-butyl 3-1-(piperidin-4-yl)ethylazetidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the azetidine ring through cyclization reactions, followed by functionalization with the piperidin-4-yl group and subsequent protection-deprotection strategies to introduce the tert-butyl substituent. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

In terms of pharmaceutical development, Tert-butyl 3-1-(piperidin-4-y)ethylazetidine-1-carboxylate represents an exciting opportunity for further research and development. Its unique structural features suggest potential applications in treating a wide range of diseases beyond neurological disorders. For instance, its ability to modulate inflammatory pathways makes it a candidate for developing anti-inflammatory agents. Additionally, its interaction with various biological targets opens up possibilities for applications in oncology and other therapeutic areas.

The future direction of research on Tert-butyl 3-1-(piperidin-y)ethylazetidine will likely involve both computational modeling and experimental validation. Computational studies can help predict the binding modes of this compound with its target proteins, providing insights into its mechanism of action. Experimental validation through biochemical assays and cell-based assays will further confirm its biological activity and provide data necessary for optimizing its pharmacological properties.

In conclusion, Tert-butyl 3-la-piperidin-la-yethylazetidine-la-carboxyla-te (CAS No.2228732-10-1) is a compound with significant potential in pharmaceutical research due to its unique structural features and biological activity. Its combination of an azetidine ring, a piperidin-la substituent, and a tert-butyla group makes it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing various diseases affecting human health.